Cas no 2680864-10-0 (benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate)

• Product Name: benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate
• CAS No: 2680864-10-0
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5935366
• PubChem ID: 165909247
• Update Time: 2025-10-29

benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680864-10-0
• benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate
• EN300-28284765

• Inchi： 1S/C14H16N2O4/c17-13-9-12(20-16-13)7-4-8-15-14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8,10H2,(H,15,18)(H,16,17)
• InChI Key： PCIJLRVBOIPIOM-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.7Ų

Additional information on benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate

Introduction to Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate (CAS No. 2680864-10-0)

Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate, a compound with the chemical formula C₁₄H₁₉NO₄, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a benzyl group, a carbamate moiety, and an oxazole ring. The presence of these functional groups makes it a versatile candidate for various biochemical applications.

The CAS number 2680864-10-0 uniquely identifies this compound and distinguishes it from other chemical entities. This numbering system is crucial for ensuring accurate documentation and communication within the scientific community. The compound's structure incorporates several key features that contribute to its potential utility in drug development and biological research.

The benzyl group in the molecule is a common pharmacophore that enhances lipophilicity and binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule drugs, where optimal solubility and interaction with biological receptors are essential. The carbamate moiety, on the other hand, introduces a polar functional group that can influence the compound's solubility and metabolic stability.

The oxazole ring is another critical component of this compound. Oxazoles are heterocyclic compounds that have been extensively studied for their biological activity. They are known to exhibit properties such as antimicrobial, antifungal, and anti-inflammatory effects. The presence of the hydroxyl group on the oxazole ring further modulates the compound's reactivity and interaction with biological systems.

Recent advancements in pharmaceutical research have highlighted the importance of Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate in developing novel therapeutic agents. Studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. These findings suggest that this compound could be a valuable scaffold for designing drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

In particular, the hydroxyl group on the propyl chain adjacent to the oxazole ring has been shown to play a crucial role in the compound's bioactivity. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Such interactions are essential for achieving high efficacy while minimizing off-target effects.

The synthesis of Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve these objectives.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the structural properties of this compound. These studies provide insights into its binding mode with biological targets and help predict its pharmacological activity. Additionally, virtual screening techniques have been used to identify potential drug-like analogs based on its scaffold structure.

The pharmacokinetic profile of Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable data for further development.

One of the most exciting applications of this compound is in the field of neuroscience research. Preliminary studies suggest that it may interact with neurotransmitter receptors and modulate signaling pathways involved in cognitive function and neuroprotection. These findings open up new avenues for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The role of Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate in inflammation research is also noteworthy. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By targeting inflammatory pathways, this compound may offer a novel approach to managing these conditions.

In conclusion, Benzyl N-[3-(3-hydroxy-1,2-oxazol-5-yl)propyl]carbamate (CAS No. 2680864-10-0) is a promising molecule with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for drug development across multiple therapeutic areas. Continued research into its bioactivity and pharmacokinetic properties will further elucidate its therapeutic potential and pave the way for new treatments.